Cas no 100863-37-4 (1-Heptanone,1-(3-methoxyphenyl)-)

• Product Name: 1-Heptanone,1-(3-methoxyphenyl)-
• CAS No: 100863-37-4
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD08276976
• CID: 124274
• PubChem ID: 24883717
• Update Time: 2025-09-20

1-Heptanone,1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone,1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)heptan-1-one
• 1-(3-Methoxyphenyl)-1-heptanone
• 1-(3-Methoxy-phenyl)-heptan-1-on
• 1-(3-methoxyphenyl)-heptan-1-one
• 1-(3-methoxy-phenyl)-heptan-1-one
• 3-Heptanoylanisole
• 649899_ALDRICH
• ACMC-20apbg
• AGN-PC-000YOT
• CTK3J9317
• Heptanophenone,3'-methoxy- (6CI)
• SureCN4884718
• FIRIFBOVXOXLTG-UHFFFAOYSA-N
• AKOS011914057
• SCHEMBL4884718
• 1-(3-Methoxyphenyl)-1-heptanone, 97%
• 1-(3-METHOXYPHENYL)-1-HEPTANONE 97
• 100863-37-4
• DTXSID40558550
• J-000240
• 1-(3-Methoxyphenyl)heptan-1-one,97%

• MDL： MFCD08276976
• Inchi： 1S/C14H20O2/c1-3-4-5-6-10-14(15)12-8-7-9-13(11-12)16-2/h7-9,11H,3-6,10H2,1-2H3
• InChI Key： FIRIFBOVXOXLTG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)CCCCCC

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.968
• Boiling Point: 139-144 °C/0.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.493
• PSA: 26.3
• LogP: 3.84830

1-Heptanone,1-(3-methoxyphenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H411
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36-51/53
• Safety Instruction： 26-36/37-61
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26-36/37-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones